![molecular formula C12H4F6 B6336492 3,3',4,4',5,5'-Hexafluoro-1,1'-biphenyl CAS No. 505058-38-8](/img/structure/B6336492.png)
3,3',4,4',5,5'-Hexafluoro-1,1'-biphenyl
Overview
Description
3,3’,4,4’,5,5’-Hexafluoro-1,1’-biphenyl is a chemical compound with the molecular weight of 262.15 . It is also known by its IUPAC name, 3,3’,4,4’,5,5’-hexafluoro-1,1’-biphenyl . It is a colorless solid, insoluble in water.
Molecular Structure Analysis
The molecular structure of 3,3’,4,4’,5,5’-Hexafluoro-1,1’-biphenyl can be represented by the InChI code: 1S/C12H4F6/c13-7-1-5(2-8(14)11(7)17)6-3-9(15)12(18)10(16)4-6/h1-4H . This indicates that the compound consists of two phenyl rings connected by a single bond, with each ring having three fluorine atoms attached.Physical And Chemical Properties Analysis
3,3’,4,4’,5,5’-Hexafluoro-1,1’-biphenyl is predicted to have a boiling point of 256.7±35.0 °C and a density of 1.456±0.06 g/cm3 . It is a white to yellow solid at room temperature .Scientific Research Applications
Synthesis and Molecular Structure
- The compound's structural aspects, such as dihedral angles and bond bending, are studied due to unique spatial configurations caused by chlorine and fluorine substitutions. These structural peculiarities have implications in various fields of organic chemistry and materials science (Molins, Miravitlles, Espinosa, & Ballester, 2002).
Reaction Paths and Catalysis
- The formation of hexachlorinated biphenyls from tetrachlorinated benzenes, and the role of catalysts like copper in this process, have been investigated using molecular orbital calculations. This research has implications in understanding the synthesis pathways of related chlorinated and fluorinated biphenyls (Hirota, Takashita, Kato, & Fuwa, 2003).
Polyimides for Electronics
- The application in electronics is significant, where fluorinated diamines like hexafluoro-1,1'-biphenyl derivatives are used to create polyimides. These materials are evaluated for their potential in electronic applications, focusing on properties like thermal expansion, water absorption, and dielectric constant (Auman, Myers, & Higley, 1997).
Optical and Dielectric Properties
- The effects of internal linkage groups in fluorinated diamines on the optical and dielectric properties of polyimide thin films have been studied. This research is vital for developing advanced materials with specific optical and electronic characteristics (Jang, Shin, Choi, Park, & Han, 2007).
Synthesis Techniques
- Various synthetic methods have been developed for the production of compounds like 3-(Trifluoromethyl)-1,1′-biphenyl, which can serve as a precursor or a structural analog to hexafluoro-1,1'-biphenyl. Such syntheses are crucial for producing materials needed in different research and industrial applications (Yuan-bin, 2005).
Environmental Impact and Toxicity
- Studies on polychlorinated biphenyls, closely related to hexafluoro-1,1'-biphenyl, show a range of biochemical and toxic responses. Understanding the behavior of such compounds is crucial for assessing environmental and health risks (Safe, 1994).
properties
IUPAC Name |
1,2,3-trifluoro-5-(3,4,5-trifluorophenyl)benzene | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H4F6/c13-7-1-5(2-8(14)11(7)17)6-3-9(15)12(18)10(16)4-6/h1-4H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQYRGPDYLITEHA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)F)F)C2=CC(=C(C(=C2)F)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H4F6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20789921 | |
Record name | 3,3',4,4',5,5'-Hexafluoro-1,1'-biphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20789921 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
505058-38-8 | |
Record name | 3,3',4,4',5,5'-Hexafluoro-1,1'-biphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20789921 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.